Ethyl 2-(3-bromo-7-chloro-2-methylpyrazolo[1,5-a]pyrimidin-5-yl)-2-methylpropanoate

• Molecular Formula: C13H15BrClN3O2
• Molecular Weight: 360.63 g/mol
• IUPAC Name: ethyl 2-(3-bromo-7-chloro-2-methylpyrazolo[1,5-a]pyrimidin-5-yl)-2-methylpropanoate
• InChI: InChI=1S/C13H15BrClN3O2/c1-5-20-12(19)13(3,4)8-6-9(15)18-11(16-8)10(14)7(2)17-18/h6H,5H2,1-4H3
• InChI Key: PVSIRVNRKMIXMW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)(C)C1=NC2=C(C(=NN2C(=C1)Cl)C)Br

Description

Ethyl 2-(3-bromo-7-chloro-2-methylpyrazolo[1,5-a]pyrimidin-5-yl)-2-methylpropanoate is a complex organic compound belonging to the pyrazolo[1,5-a]pyrimidine family. These compounds are known for their diverse biological activities and applications in various fields such as chemistry, biology, and medicine .

Preparation Methods

The synthesis of Ethyl 2-(3-bromo-7-chloro-2-methylpyrazolo[1,5-a]pyrimidin-5-yl)-2-methylpropanoate typically involves a multi-step processThe final step involves esterification to form the ethyl ester . Industrial production methods may involve optimization of reaction conditions to increase yield and purity, such as using deep eutectic solvents (DES) for a more environmentally friendly approach .

Chemical Reactions Analysis

Ethyl 2-(3-bromo-7-chloro-2-methylpyrazolo[1,5-a]pyrimidin-5-yl)-2-methylpropanoate undergoes various chemical reactions, including:

Substitution Reactions: The bromo and chloro groups can be substituted with other nucleophiles under appropriate conditions.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, altering its functional groups and overall structure.

Ester Hydrolysis: The ethyl ester group can be hydrolyzed to form the corresponding carboxylic acid.

Common reagents used in these reactions include strong acids or bases for hydrolysis, and specific catalysts for substitution reactions. The major products formed depend on the specific reagents and conditions used .

Scientific Research Applications

Ethyl 2-(3-bromo-7-chloro-2-methylpyrazolo[1,5-a]pyrimidin-5-yl)-2-methylpropanoate has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its ability to interact with specific biological targets.

Industry: Utilized in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of Ethyl 2-(3-bromo-7-chloro-2-methylpyrazolo[1,5-a]pyrimidin-5-yl)-2-methylpropanoate involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target .

Comparison with Similar Compounds

Ethyl 2-(3-bromo-7-chloro-2-methylpyrazolo[1,5-a]pyrimidin-5-yl)-2-methylpropanoate is unique due to its specific substituents and structure. Similar compounds include other pyrazolo[1,5-a]pyrimidines with different substituents, such as ethyl 3-bromo-7-methylpyrazolo[1,5-a]pyrimidine-5-carboxylate . These compounds share similar core structures but differ in their substituents, leading to variations in their chemical and biological properties .